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Abstract
Bis(triphenylsilyl)chromate, with the chemical formula C₃₆H₃₀CrO₄Si₂, is a versatile and

powerful oxidizing agent and catalyst with significant applications in organic synthesis and

polymer chemistry.[1][2] This technical guide provides a comprehensive overview of the core

properties, synthesis, and key applications of bis(triphenylsilyl)chromate, with a focus on its

role in the oxidation of alcohols and as a catalyst in ethylene polymerization. Detailed

experimental protocols and mechanistic insights are provided to assist researchers in its

practical application.

Core Properties
Bis(triphenylsilyl)chromate is a yellow to light orange powder.[1][2] It is recognized for its

stability under standard conditions, though it is sensitive to air and moisture.[3] The presence of

the bulky triphenylsilyl groups enhances its stability and selectivity in chemical transformations

compared to other chromium(VI) reagents.[1]

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic properties of

bis(triphenylsilyl)chromate is presented in Table 1.
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Property Value Reference

Chemical Formula C₃₆H₃₀CrO₄Si₂ [1]

Molecular Weight 634.79 g/mol [1]

CAS Number 1624-02-8 [1]

Appearance Yellow to light orange powder [1][2]

Melting Point 159 °C (decomposes) [1][4]

Purity ≥ 96% [1]

Solubility

Sparingly soluble in water.

Soluble in solvents like carbon

tetrachloride and heptane.

[5]

IR Spectroscopy (Cr-O stretch)
985 cm⁻¹, 974 cm⁻¹ (10.15

µm, 10.27 µm)

Note on NMR and UV-Vis Spectroscopy: Due to the paramagnetic nature of the chromium(VI)

center, obtaining high-resolution NMR spectra for bis(triphenylsilyl)chromate is challenging.

Specific UV-Vis spectroscopic data is not readily available in the literature.

Synthesis of Bis(triphenylsilyl)chromate
Bis(triphenylsilyl)chromate can be synthesized through various methods. Two common

experimental protocols are detailed below.

Synthesis from Triphenylchlorosilane and Potassium
Dichromate
This method provides a high yield and purity of the final product.

Experimental Protocol:

To a 500 ml three-neck flask equipped with a stirrer and a reflux condenser, add 30 g of

triphenylchlorosilane, 13 g of potassium dichromate, 3 g of potassium hydroxide, 60 ml of

glacial acetic acid, and 80 ml of hexane.
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Stir the reaction mixture at 50-60 °C for 5 hours.

After the reaction is complete, filter the mixture.

Wash the resulting solid sequentially with 140 ml of water, 70 ml of glacial acetic acid, and 70

ml of hexane.

Filter the washed solid under reduced pressure.

Dry the final product in a vacuum oven to obtain bis(triphenylsilyl)chromate. A yield of

approximately 97.4% can be expected.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of bis(triphenylsilyl)chromate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1148569?utm_src=pdf-body
https://www.benchchem.com/product/b1148569?utm_src=pdf-body-img
https://www.benchchem.com/product/b1148569?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Organic Synthesis
Oxidation of Alcohols to Carbonyl Compounds
Bis(triphenylsilyl)chromate is a highly effective oxidizing agent for the conversion of primary

and secondary alcohols to their corresponding aldehydes and ketones, respectively.[1] A key

advantage of this reagent is its selectivity, often allowing for the oxidation of alcohols without

affecting other sensitive functional groups.[1]

Proposed Mechanism of Alcohol Oxidation:

The oxidation of an alcohol by bis(triphenylsilyl)chromate is believed to proceed through the

formation of a chromate ester intermediate, followed by an E2-like elimination of the alpha-

proton to yield the carbonyl compound and a reduced chromium species.

Proposed Mechanism for Alcohol Oxidation

R₂CHOH
(Alcohol)

R₂CH-O-CrO₂(OSiPh₃)₂
(Chromate Ester Intermediate)

Formation of
Chromate Ester

[(Ph₃SiO)₂CrO₂]
(Bis(triphenylsilyl)chromate)

R₂C=O
(Carbonyl Compound)E2-like Elimination

Reduced Chromium Species

Base

Click to download full resolution via product page

Caption: Proposed mechanism for the oxidation of alcohols.

Representative Experimental Protocol for Alcohol Oxidation:

The following protocol is adapted from a procedure for the related compound,

bis(trimethylsilyl)chromate, and serves as a general guideline.
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In a round-bottom flask, dissolve the alcohol (1 equivalent) in a suitable solvent such as

acetonitrile.

Add bis(triphenylsilyl)chromate (catalytic amount, e.g., 3-5 mol%) to the solution.

Add a co-oxidant, such as periodic acid (1 equivalent).

Reflux the reaction mixture and monitor its progress by thin-layer chromatography (TLC).

Upon completion, evaporate the solvent.

Purify the crude product by column chromatography on silica gel to yield the corresponding

aldehyde or ketone.

Applications in Polymer Chemistry
Ethylene Polymerization
Bis(triphenylsilyl)chromate is an active catalyst for the polymerization of ethylene, often used

with a silica-alumina support to enhance its activity. This catalytic system is crucial in the

production of high-density polyethylene (HDPE).

Experimental Protocol for Ethylene Polymerization:

Charge a dry, nitrogen-purged 300 ml stirred autoclave with 100 ml of dry cyclohexane.

Add 0.5 g of bis(triphenylsilyl)chromate to the autoclave and purge the mixture with

nitrogen for several minutes before sealing.

Heat the vessel to 170 °C and pressure-bleed several times with nitrogen to remove any

residual air.

Introduce ethylene to an initial pressure of 20,000 psi.

Allow the polymerization to proceed for 4 hours, maintaining the temperature at 170-175 °C.

After the reaction, the solid polyethylene product can be collected.
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Ethylene Polymerization Workflow

Workflow for Ethylene Polymerization
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Caption: General workflow for ethylene polymerization.

Safety Information
Bis(triphenylsilyl)chromate is a hazardous substance and should be handled with

appropriate safety precautions.
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Hazard Category GHS Codes

Acute Toxicity (Dermal) H311 (Toxic in contact with skin)

Skin Sensitization H317 (May cause an allergic skin reaction)

Carcinogenicity H350 (May cause cancer)

Aquatic Hazard
H410 (Very toxic to aquatic life with long-lasting

effects)

Personal Protective Equipment (PPE):

Eye/Face Protection: Use chemical safety goggles and/or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: Use a NIOSH-approved respirator with appropriate cartridges (e.g.,

P3) when handling the powder.

Handle bis(triphenylsilyl)chromate in a well-ventilated area, preferably in a chemical fume

hood. Avoid inhalation of dust and contact with skin and eyes.

Conclusion
Bis(triphenylsilyl)chromate is a valuable reagent for the scientific community, offering high

selectivity and efficiency in oxidation reactions and polymerization catalysis. Its well-defined

properties and synthesis routes make it an accessible tool for a wide range of chemical

transformations. Proper handling and adherence to safety protocols are essential when

working with this compound. This guide provides the foundational knowledge for researchers to

effectively and safely utilize bis(triphenylsilyl)chromate in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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